Cas no 1448079-35-3 (5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine)

5-Chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine is a specialized heterocyclic compound featuring a pyridine core linked to a substituted piperidine moiety via an ether bridge. Its structure incorporates a chloro-substituted pyridine ring and a methoxy-methyl pyrazole carbonyl group, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s design offers stability and reactivity, making it suitable for further functionalization in drug discovery. Its unique scaffold may contribute to binding affinity in target interactions, particularly in kinase inhibition or receptor modulation. The presence of both electron-withdrawing and electron-donating groups allows for versatile applications in medicinal chemistry research.
5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine structure
1448079-35-3 structure
Product Name:5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine
CAS No:1448079-35-3
MF:C16H19ClN4O3
MW:350.800062417984
CID:5404204
Update Time:2025-11-02

5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

    • [4-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl](3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone
    • 5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine
    • Inchi: 1S/C16H19ClN4O3/c1-20-10-13(15(19-20)23-2)16(22)21-7-5-12(6-8-21)24-14-4-3-11(17)9-18-14/h3-4,9-10,12H,5-8H2,1-2H3
    • InChI Key: ANSSFFWJBLMXSA-UHFFFAOYSA-N
    • SMILES: C(N1CCC(OC2=NC=C(Cl)C=C2)CC1)(C1=CN(C)N=C1OC)=O

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 535.0±50.0 °C(Predicted)
  • pka: 1.49±0.22(Predicted)

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Additional information on 5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine

5-Chloro-2-{[1-(3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448079-35-3): A Comprehensive Overview

5-Chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448079-35-3) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, with its unique molecular structure, offers a wide range of applications, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the properties, applications, and market trends of this intriguing molecule.

The molecular structure of 5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine combines a pyridine ring with a piperidine moiety, linked via an ether bond. This configuration imparts unique chemical properties, such as enhanced stability and reactivity, which are crucial for its applications. The presence of the 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl group further enhances its versatility, allowing it to interact with various biological targets.

One of the most prominent applications of CAS No. 1448079-35-3 is in the development of novel pharmaceuticals. Researchers are exploring its potential as a key intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier makes it a promising candidate for treating conditions like Alzheimer's disease and Parkinson's disease. Additionally, its piperidin-4-yloxy moiety is being studied for its role in modulating neurotransmitter activity.

In the agrochemical sector, 5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine is being investigated for its potential as a pesticide or herbicide. Its unique structure allows it to target specific enzymes in pests, offering a more environmentally friendly alternative to traditional agrochemicals. This aligns with the growing demand for sustainable and eco-friendly solutions in agriculture, a hot topic in today's market.

The synthesis of CAS No. 1448079-35-3 involves multi-step organic reactions, including the coupling of 5-chloro-2-hydroxypyridine with 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ol. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to improve yield and purity. These methods are part of the broader trend toward green chemistry, which emphasizes reducing waste and energy consumption.

Market trends indicate a rising demand for 5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine, driven by its diverse applications. Pharmaceutical companies are particularly interested in its potential to address unmet medical needs, while agrochemical firms are exploring its use in next-generation crop protection products. The compound's CAS No. 1448079-35-3 is increasingly appearing in patent filings, signaling its growing importance in innovation.

From a regulatory perspective, 5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine is subject to standard safety and environmental guidelines. While it is not classified as a hazardous material, proper handling and storage are essential to ensure safety in laboratory and industrial settings. Compliance with global regulations, such as REACH and FDA guidelines, is critical for its commercial success.

In conclusion, 5-chloro-2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448079-35-3) is a compound of significant scientific and commercial interest. Its unique properties and wide-ranging applications make it a valuable asset in both the pharmaceutical and agrochemical industries. As research continues to uncover new uses for this molecule, its market potential is expected to grow, solidifying its place in the future of chemical innovation.

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